Cas no 868395-55-5 (2-Pyridinepropanenitrile,5-methyl-b-oxo-)

• Product Name: 2-Pyridinepropanenitrile,5-methyl-b-oxo-
• CAS No: 868395-55-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11519235
• CID: 706774
• PubChem ID: 53435642
• Update Time: 2025-04-19

2-Pyridinepropanenitrile,5-methyl-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanenitrile,5-methyl-b-oxo-
• 3-(5-methylpyridin-2-yl)-3-oxopropanenitrile
• 5-Methyl-beta-oxo-2-Pyridinepropanenitrile
• MFCD11519235
• SY268906
• DTXSID70700762
• VXBQUNZAXREHGC-UHFFFAOYSA-N
• FT-0604226
• 2-Pyridinepropanenitrile,5-methyl-b-oxo
• SCHEMBL6274399
• AKOS006325791
• CS-0457503
• 3-(5-Methyl-2-pyridyl)-3-oxopropanenitrile
• 5-Methyl-
• 868395-55-5
• A-oxo-2-Pyridinepropanenitrile
• 3-(5-Methylpyridin-2-yl)-3-oxopropionitrile

• MDL： MFCD11519235
• Inchi： 1S/C9H8N2O/c1-7-2-3-8(11-6-7)9(12)4-5-10/h2-3,6H,4H2,1H3
• InChI Key： VXBQUNZAXREHGC-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.141
• Boiling Point: 335.884°C at 760 mmHg
• Flash Point: 156.937°C
• Refractive Index: 1.536